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Compound of Interest

Compound Name: N-(Butan-2-yl)-4-ethoxyaniline
Cat. No.: B13259434
Get Quote
\ J

Executive Summary & Structural Logic

Compound: N-(Butan-2-yl)-4-ethoxyaniline CAS Registry Number: 1137406-62-0 (Generic for
N-sec-butyl derivatives often referenced in patents) Molecular Formula: C12H19NO Molecular
Weight: 193.29 g/mol

This molecule is a secondary aromatic amine. Its structure consists of a p-phenetidine core (4-
ethoxyaniline) alkylated at the nitrogen atom with a sec-butyl (butan-2-yl) group. The presence
of the chiral center at the C2 position of the butyl chain renders the molecule chiral, though
typically synthesized as a racemate.

Structural Connectivity Diagram

The following diagram illustrates the synthesis pathway (Reductive Amination) and the core
numbering scheme used for spectral assignment.
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Figure 1: Synthesis of N-(Butan-2-yl)-4-ethoxyaniline via reductive amination.

Mass Spectrometry (MS) Data

lonization Mode: Electron Impact (El), 70 eV Molecular lon (M*): m/z 193

The mass spectrum is dominated by fragmentation driven by the nitrogen lone pair (alpha-

cleavage) and the stability of the aromatic system.

m/z (Mass-to- . . Fragment ]
Relative Intensity . Mechanism
Charge) Assignment
Molecular lon (Stable
193 25-40% [M]+ _ _
aromatic amine)
Loss of terminal
178 10-15% [M — CHs]*
methyl from sec-butyl
a-Cleavage at sec-
164 100% (Base Peak) [M = C2Hs]* butyl group (Loss of
ethyl)
N-dealkylation (Loss
136 20-30% [M — CaHo]* _
of entire butyl group)
Characteristic p-
108 40-50% [CeHa(NH2)OH]*

aminophenol fragment

Fragmentation Pathway Logic
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The base peak at m/z 164 arises because the loss of the larger alkyl group (ethyl) from the sec-
butyl moiety is kinetically favored during a-cleavage next to the nitrogen atom.

Molecular lon
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Base Peak
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Figure 2: Primary fragmentation pathways in Electron Impact Mass Spectrometry.

Infrared Spectroscopy (IR)

Phase: Liquid film (neat) or KBr pellet.[3]

The IR spectrum is characterized by a single N-H stretch (secondary amine) and strong ether
bands.
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Wavenumber . . .
Vibration Mode Functional Group Notes
(cm™)
Single, sharp band
3380 - 3410 Vv(N-H) Secondary Amine (weaker than primary
amines).
Alkyl Strong absorption due
2960, 2930, 2870 v(C-H)
(Methyl/Methylene) to butyl/ethyl groups.
Characteristic
1510, 1615 v(C=C) Aromatic Ring "breathing" modes of
benzene.
Very strong,
1235 - 1245 v(C-0-C) Aryl Alkyl Ether asymmetric stretch
(Phenetidine marker).
1045 v(C-0-C) Symmetric Ether Moderate intensity.
Out-of-plane bending
820 - 830 o(C-H) Para-substitution for 1,4-disubstituted

benzene.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCIs (Chloroform-d) Reference: TMS (0.00 ppm)

'H NMR (Proton) Data

The molecule possesses a chiral center, but in an achiral solvent, the enantiomers are

magnetically equivalent. The sec-butyl methylene protons (H-3') are diastereotopic and may

appear as a complex multiplet rather than a simple quintet.

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13259434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

. L . . Coupling (J,
Shift (0, ppm) Multiplicity Integration Assignment Hz)
z
Ar-H (ortho to J=8.8Hz
6.75-6.80 Doublet (d) 2H
OEY) (AA'BB' system)
Ar-H (ortho to
6.52 — 6.58 Doublet (d) 2H J=8.8Hz
NH)
3.95 Quartet (q) 2H O-CH2-CHs J=70Hz
) Sextet-like;
3.35 Multiplet (m) 1H N-CH-(CH5) )
Chiral center
Exchangeable
3.10 Broad s 1H NH )
with D20
) Diastereotopic
1.55,1.45 Multiplet (m) 2H CH-CHz2-CHs
protons
1.36 Triplet (t) 3H O-CH2-CHs J=7.0Hz
1.15 Doublet (d) 3H CH-CHs J=6.4Hz
0.92 Triplet (t) 3H CH2-CHs (butyl) J=74Hz

3C NMR (Carbon) Data
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Shift (6, ppm) Carbon Type Assighment

151.5 Quaternary (C) Ar-C4 (attached to Oxygen)
141.8 Quaternary (C) Ar-C1 (attached to Nitrogen)
115.8 Methine (CH) Ar-C3/C5 (ortho to OEt)
1145 Methine (CH) Ar-C2/C6 (ortho to NH)
64.2 Methylene (CH-2) O-CH2-CHs

52.5 Methine (CH) N-CH-(sec-butyl)

29.8 Methylene (CH-2) CH-CH2-CHs

20.1 Methyl (CHs) CH-CHs

15.0 Methyl (CHs) O-CH2-CHs

10.5 Methyl (CHs) Butyl terminal CHs

Experimental Protocol: Synthesis & Isolation

To generate this compound for reference standard purposes, the following Reductive Amination

protocol is recommended. This method avoids over-alkylation (quaternary salt formation).

Reagents:

4-Ethoxyaniline (1.0 eq)[2][4][5][6][7][8]

2-Butanone (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.4 eq)

Acetic Acid (catalytic)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step Workflow:
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» Imine Formation: Dissolve 4-ethoxyaniline in DCE. Add 2-butanone and a catalytic amount of
acetic acid. Stir at room temperature for 30 minutes.

e Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride portion-wise over 15
minutes.

» Reaction: Allow to warm to room temperature and stir for 4-12 hours. Monitor by TLC (Mobile
phase: 20% Ethyl Acetate in Hexane).

e Quench: Quench with saturated aqueous NaHCO:s.
o Extraction: Extract the organic layer with DCM (3x). Wash combined organics with brine.

 Purification: Dry over Naz2S0Qa4, concentrate in vacuo. Purify via flash column chromatography
(Silica gel; Gradient: Hexane — 10% EtOAc/Hexane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. chemistry.mdma.ch [chemistry.mdma.ch]

e 2. nbinno.com [nbinno.com]

e 3.rsc.org [rsc.org]

e 4. 4-Ethoxyaniline | CBH11NO | CID 9076 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 5. EP0753507A1 - Process for the preparation of hydroxycarboxylic acid anilides - Google
Patents [patents.google.com]

e 6. 4-Ethoxyaniline | SIELC Technologies [sielc.com]
o 7. CAS 156-43-4: 4-Ethoxyaniline | CymitQuimica [cymitquimica.com]
e 8. bnmv.ac.in [bnmv.ac.in]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of N-(Butan-2-
yl)-4-ethoxyaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13259434/docs#technical-guide-spectroscopic-
profiling-of-n-butan-2-yl-4-ethoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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